Cas no 933-99-3 (3-Ethylbenzene-1,2-diol)

3-Ethylbenzene-1,2-diol structure

Product Name:3-Ethylbenzene-1,2-diol

CAS No:933-99-3

MF:C₈H₁₀O₂

MW:138.163802623749

MDL:MFCD21604516

CID:810050

PubChem ID:70278

Update Time:2024-10-26

3-Ethylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 3-Ethylbenzene-1,2-diol
- 1,2-Benzenediol,3-ethyl-
- 6-ethylresorcinol
- 2,3-Dihydroxy-1-ethylbenzene
- 3-Ethylpyrocatechol
- 3-ethylcatechol
- Ethylpyrocatechol
- 2,3-Dihydroxyethylbenzene
- 3-Ethyl-benzene-1,2-diol
- 3-Ethyl-pyrocatechol
- 3-ethyl-1,2-benzenediol
- DQ69AC58EV
- Benzenediol, ethyl-
- AK103077
- Ethyl-Benzenediol
- 1,2-Benzenediol, ethyl-
- 1,2-Benzenediol, 3-ethyl-
- 1,2-Dihydroxy-3-ethylbenzene
- UUCQGNWZASKXNN-UHFFFAOYSA-N
- 5841AC
- FCH1
- 3-Ethyl-1,2-benzenediol (ACI)
- Pyrocatechol, 3-ethyl- (6CI, 7CI, 8CI)
- CHEBI:16572
- EN300-1599487
- UNII-DQ69AC58EV
- DB-339360
- EINECS 249-318-3
- Q27101979
- DTXSID10918521
- C77203
- NS00051105
- C06728
- 933-99-3
- AKOS016005334
- SCHEMBL70065
- CS-0152558
- MFCD21604516
- DS-4012
- 73229-71-7
- 28930-20-3
- MDL： MFCD21604516
- Inchi： 1S/C8H10O2/c1-2-6-4-3-5-7(9)8(6)10/h3-5,9-10H,2H2,1H3
- InChI Key： UUCQGNWZASKXNN-UHFFFAOYSA-N
- SMILES： OC1C(O)=C(CC)C=CC=1

Computed Properties

Exact Mass: 138.068
Monoisotopic Mass: 138.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 103
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5
XLogP3: 2

Experimental Properties

Density: 1.159
Melting Point: Not available
Boiling Point: 257 ºC
Flash Point: 124 ºC
Refractive Index: 1.578
LogP: 1.66020
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-Ethylbenzene-1,2-diol Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-Ethylbenzene-1,2-diol Pricemore >>

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3-Ethylbenzene-1,2-diol Production Method

Production Method 1

2093246-77-4

933-99-3

Reaction Conditions

1.1 Reagents: Malonic acid , Oxygen Catalysts: Iridium, di-μ-chlorodichlorobis[(1,2,3,4,5-η)-1,2,3,4,5-pentamethyl-2,4-cyclopen… Solvents: Methanol ; 10 h, rt

Reference

: A redox-neutral catechol synthesis

Wu, Qian; Yan, Dingyuan; Chen, Ying; Wang, Ting; Xiong, Feng; et al, Nature Communications, 2017, 8,

Production Method 2

73289-91-5

933-99-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Water ; 10 min, 0 °C
1.2 Reagents: Hydrogen peroxide ; 30 min, 0 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1 - 2, rt

Reference

: Synthesis of isopropyl(3,4-diethoxy-5-ethylphenyl)carbamate

Cheng, Li-jun; Liu, Ai-ping; Xu, Guang-yu; Ma, Bao-de; Zhou, Bo; et al, Jingxi Huagong Zhongjianti, 2014, 44(6), 14-16

Production Method 3

73289-91-5

933-99-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; rt → 5 °C; 30 min, 20 °C; 45 min

Reference

: Preparation of quinone and catechol derivatives for the treatment of cancers and other vascular proliferative disorders

, World Intellectual Property Organization, , ,

Production Method 4

933-99-3

Reaction Conditions

Reference

: Initial reactions in the oxidation of ethylbenzene by Pseudomonas putida

Gibson, D. T.; Gschwendt, Brigitte; Yeh, W. K.; Kobal, V. M., Biochemistry, 1973, 12(8), 1520-8

Production Method 5

933-99-3

Reaction Conditions

Reference

: Preparation of pure alkylated pyrocatechols

Mraz, Vladislav, Sbornik Praci z Vyzkumu Chemickeho Vyuziti Uhli, 1967, , 21-39

Production Method 6

933-99-3

Reaction Conditions

1.1 Solvents: Toluene ; 16 h, 150 °C

Reference

: 1,2-Rearrangement from o-Quinols to Multisubstituted Catechols via Retro Diels-Alder Reaction of o-Quinol Dimers

Hashimoto, Riichi; Hanaya, Kengo; Sugai, Takeshi; Higashibayashi, Shuhei, Bulletin of the Chemical Society of Japan, 2022, 95(4), 663-672

Production Method 7

73289-91-5

933-99-3

Reaction Conditions

1.1 Reagents: Sodium hydroxide , Hydrogen peroxide Solvents: Water ; 12 h, 40 - 60 °C

Reference

: The Baeyer-Villiger oxidation of ketones and aldehydes

Krow, Grant R., Organic Reactions (Hoboken, 1993, 43,

Production Method 8

933-99-3

Reaction Conditions

Reference

: Preparation of fluorescent probe-based reactome array for detection, immobilization and isolation of enzymes

, World Intellectual Property Organization, , ,

Production Method 9

90-00-6

933-99-3

Reaction Conditions

1.1 Reagents: Glycerol Catalysts: 2-Hydroxybiphenyl 3-monooxygenase Solvents: Methanol , Water

Reference

: Preparative scale production of 3-substituted catechols using a novel monooxygenase from Pseudomonas azelaica HBP 1

Held, Martin; Suske, Winfried; Schmid, Andreas; Engesser, Karl-Heinz; Kohler, Hans-Peter E.; et al, Journal of Molecular Catalysis B: Enzymatic, 1998, 5(1-4), 87-93

Production Method 10

933-99-3

Reaction Conditions

Reference

: Dihydroxybenzenes

, Federal Republic of Germany, , ,

Production Method 11

933-99-3

Reaction Conditions

Reference

: Reactions of o-benzoquinones with cyclopentadiene

Ansell, Martin F.; Gosden, A. F.; Leslie, V. J.; Murray, Roy Allan, Journal of the Chemical Society [Section] C: Organic, 1971, (8), 1401-14

Production Method 12

933-99-3

Reaction Conditions

Reference

: Antioxidants and stabilizers. XXV. Synthesis of 3-alkyl- and 3,6-dialkyl pyrocatechols in the presence of aluminum catalysts

Silar, Jaroslav; Kahovec, Jaroslav; Pospisil, Jan, Chemicky Prumysl, 1970, 20(11), 521-5

Production Method 13

363-52-0

933-99-3

10318-01-1

Reaction Conditions

Reference

: Production of catechols and muconic acids from various aromatics by the styrene-degrader Rhodococcus rhodochrous NCIMB 13259

Warhurst, A. Michael; Clarke, Kenneth F.; Hill, Robert A.; Holt, Robert A.; Fewson, Charles A., Biotechnology Letters, 1994, 16(5), 513-16